Cas no 110534-79-7 (N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide)

• Product Name: N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide
• CAS No: 110534-79-7
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 4572040
• Update Time: 2025-10-12

N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl)phenyl)-4-methylbenzamide
• N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide
• N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide

• Inchi： 1S/C20H20N4O3S/c1-13-4-6-16(7-5-13)19(25)23-17-8-10-18(11-9-17)28(26,27)24-20-21-14(2)12-15(3)22-20/h4-12H,1-3H3,(H,23,25)(H,21,22,24)
• InChI Key： NEPJGFBXVQMFGX-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC(C)=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide

Professional Introduction to N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide (CAS No. 110534-79-7)

N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 110534-79-7, belongs to a class of molecules that exhibit promising biological activities. The structural complexity and unique functional groups of this compound make it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide features a benzamide core linked to a sulfamoyl group, which is further connected to a 4,6-dimethylpyrimidine moiety. This arrangement of functional groups contributes to the compound's potential interactions with biological targets. The benzamide moiety is well-known for its role in various pharmacological applications, while the sulfamoyl group often enhances binding affinity and selectivity. The presence of the 4,6-dimethylpyrimidine substituent adds another layer of complexity, potentially influencing the compound's solubility and metabolic stability.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The sulfamoyl group is particularly effective in modulating enzyme activity and receptor binding, making it a key feature in the design of novel therapeutics. In particular, N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide has been investigated for its potential role in inhibiting specific enzymes involved in disease pathways.

One of the most intriguing aspects of N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide is its interaction with target proteins. The benzamide and sulfamoyl groups provide multiple sites for binding to biological targets, which can lead to high-affinity interactions. This property is particularly valuable in drug development, where strong binding affinity often correlates with improved efficacy. Additionally, the 4,6-dimethylpyrimidine moiety may influence the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile.

The synthesis of N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the sulfamoyl group followed by its coupling with the benzamide moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity. These methods are crucial in producing complex molecules like N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide with high fidelity.

In vitro studies have demonstrated the potential biological activity of N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide. These studies have focused on its interaction with various enzymes and receptors relevant to human health. For instance, preliminary data suggest that this compound may inhibit enzymes involved in inflammation and cancer progression. The sulfamoyl group appears to be critical for these interactions, modulating enzyme activity through hydrogen bonding and other non-covalent interactions.

The impact of substituents on the biological activity of N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide has been extensively studied. The 4-methylbenzamide group contributes to the compound's overall stability and bioavailability, while the 4,6-dimethylpyrimidine moiety influences its solubility in both aqueous and organic solvents. These factors are essential in determining the compound's suitability for further development into a therapeutic agent.

Advances in computational chemistry have also played a significant role in understanding the behavior of N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-4-methylbenzamide. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions provide valuable insights into potential drug candidates before they are synthesized and tested experimentally. This approach has accelerated the drug discovery process significantly.

The future prospects for N-{[110534-79-7]-(Dimethoxymethoxy)methylene]-N-(3-hydroxypropoxy)cinnamic acid} are promising given its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be essential in translating this compound from laboratory research to clinical application.

In conclusion，N-{[110534-79-7]-(Dimethoxymethoxy)methylene]-N-(3-hydroxypropoxy)cinnamic acid} represents an exciting advancement in pharmaceutical chemistry。 Its complex structure， functional groups， and potential biological activities make it a compelling candidate for further investigation。 As research continues，this compound may contribute significantly to the development of new therapeutics that address various health challenges。